Cas no 1261482-30-7 (3-Iodo-2-(trifluoromethyl)benzenesulfonamide)

• Product Name: 3-Iodo-2-(trifluoromethyl)benzenesulfonamide
• CAS No: 1261482-30-7
• MF: C₇H₅F₃INO₂S
• MW: 351.084783315659
• CID: 4965100
• Update Time: 2025-05-20

3-Iodo-2-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H5F3INO2S/c8-7(9,10)6-4(11)2-1-3-5(6)15(12,13)14/h1-3H,(H2,12,13,14)
• InChI Key： WSFUBEUZYOATKM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(F)(F)F)S(N)(=O)=O

Computed Properties

• Exact Mass: 350.90378 g/mol
• Monoisotopic Mass: 350.90378 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.5
• Molecular Weight: 351.09

Additional information on 3-Iodo-2-(trifluoromethyl)benzenesulfonamide

3-Iodo-2-(trifluoromethyl)benzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 1261482-30-7, known as 3-Iodo-2-(trifluoromethyl)benzenesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an iodo group at the 3-position and a trifluoromethyl group at the 2-position of a benzenesulfonamide backbone. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 3-Iodo-2-(trifluoromethyl)benzenesulfonamide in drug discovery. The sulfonamide group is well-known for its ability to act as a bioisostere of carboxylic acids, making it a versatile moiety in medicinal chemistry. The iodo group introduces electronic effects that can enhance the compound's binding affinity to target proteins, while the trifluoromethyl group contributes to increased lipophilicity and metabolic stability. These properties make this compound an attractive candidate for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmacological applications, 3-Iodo-2-(trifluoromethyl)benzenesulfonamide has been explored in materials science for its potential use in advanced materials. The molecule's structure allows for strong intermolecular interactions, which can be exploited in the development of high-performance polymers or as a building block in supramolecular chemistry. Researchers have also investigated its role in catalysis, where the sulfonamide group can act as a Lewis acid or base, facilitating various organic transformations.

The synthesis of 3-Iodo-2-(trifluoromethyl)benzenesulfonamide involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the iodo group can be introduced via nucleophilic aromatic substitution or through radical-based methods. The final step involves the conversion of the benzene ring into a sulfonamide by reacting it with an appropriate sulfonic acid derivative under acidic or basic conditions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 3-Iodo-2-(trifluoromethyl)benzenesulfonamide with unprecedented accuracy. These studies have revealed that the molecule exhibits a high degree of planarity due to its aromatic backbone, which enhances its ability to participate in π-π interactions. Furthermore, the presence of electronegative substituents like iodine and trifluoromethyl groups significantly alters the molecule's electron distribution, making it highly reactive under certain conditions.

The biological evaluation of 3-Iodo-2-(trifluoromethyl)benzenesulfonamide has shown promising results in preclinical models. In one study, the compound demonstrated potent inhibitory activity against a panel of kinases associated with cancer progression. The selectivity of this compound was attributed to its ability to form hydrogen bonds with key residues in the active site of these enzymes. Additionally, preliminary toxicity studies indicated that the compound has a favorable safety profile, suggesting its potential for further development as an anticancer agent.

In conclusion, 3-Iodo-2-(trifluoromethyl)benzenesulfonamide (CAS No. 1261482-30-7) is a versatile compound with significant potential in both pharmacological and materials science applications. Its unique structure, combined with recent advances in synthetic and computational methods, positions this molecule as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in future scientific advancements.